1-Ethylindolin-5-ol

• IUPAC Name: 1-ethyl-2,3-dihydroindol-5-ol
• InChI: InChI=1S/C10H13NO/c1-2-11-6-5-8-7-9(12)3-4-10(8)11/h3-4,7,12H,2,5-6H2,1H3
• InChI Key: ALOLGKMVBLAKNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C1C=CC(=C2)O
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

1-Ethylindolin-5-ol is a chemical compound with the formula C10H13NO and a molecular weight of 163.22 g/mol.

Molecular Structure Analysis

The molecular structure of a compound like 1-Ethylindolin-5-ol can be analyzed using various spectroscopic techniques. For instance, Raman spectroscopy uses the vibration of molecules to provide chemical and structural data. Additionally, 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED) has extended the limits of crystallography by enabling the determination of three-dimensional molecular structures from sub-μm microcrystals.

Chemical Reactions Analysis

The chemical reactions involving 1-Ethylindolin-5-ol can be complex and varied. Indole syntheses almost universally involve annelation of the five-membered ring to an existing benzene ring bearing the appropriate functionality. Many further catalytic arylation reactions of substituted hydrazines have been developed, several of which could in principle be applied to indole synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like 1-Ethylindolin-5-ol can be analyzed using various techniques. These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups, and degradation).

Safety and Hazards

When handling chemicals like 1-Ethylindolin-5-ol, it’s important to understand the potential hazards and safety measures. This includes wearing appropriate personal protective equipment and understanding safe operating procedures.